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For researchers, scientists, and drug development professionals, ensuring the integrity and
traceability of products and measurements is paramount. The term "source traceability” can be
interpreted in two critical ways within this field: the metrological traceability of measurements to
established standards and the traceability of the physical product throughout the supply chain.
This guide provides a comprehensive comparison of solutions and standards for both aspects,
with a focus on Isotrak for metrological traceability and leading alternatives for supply chain
traceability.

Metrological Traceability: Ensuring Measurement
Accuracy with Isotrak and Alternatives

In many areas of pharmaceutical research and development, particularly in nuclear medicine
and radiopharmaceutical development, the accurate measurement of radioactivity is crucial.
Metrological traceability ensures that a measurement result can be related to a reference
through a documented, unbroken chain of calibrations, each contributing to the measurement
uncertainty.

Isotrak, a product line from Eckert & Ziegler, provides high-quality radioactive reference
sources and solutions for the calibration of radiation measurement instruments.[1] The
traceability of Isotrak’'s products is a key feature, with calibration services and sources
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traceable to national and international standards, such as those held by the National Institute of
Standards and Technology (NIST).[1][2]

Key Experiments and Protocols in Metrological
Traceability

The fundamental "experiment” in establishing metrological traceability is the calibration of an

instrument against a reference standard. The general protocol involves:

Selection of a certified reference material (CRM): A CRM with a known activity or emission
rate, traceable to a national or international standard, is chosen.

Measurement of the CRM: The instrument being calibrated is used to measure the CRM
under controlled conditions.

Calculation of a calibration factor: The instrument's response is compared to the certified
value of the CRM to determine a calibration factor or curve.

Uncertainty analysis: The uncertainty of the calibration is calculated, taking into account the
uncertainty of the CRM and the measurement process.

Documentation: The entire process, including the identification of the CRM, the
measurement results, the calculated calibration factor, and the uncertainty, is thoroughly
documented in a calibration certificate.

Certification Standards for Metrological Traceability

The reliability of calibration sources and services is underpinned by adherence to stringent

international standards. Eckert & Ziegler's laboratories, which produce the Isotrak line, hold

several key certifications:

ISO 9001:2015 (Quality Management Systems): This standard demonstrates an
organization's ability to consistently provide products and services that meet customer and
regulatory requirements.[2][3]

ISO/IEC 17025:2017/2018 (General requirements for the competence of testing and
calibration laboratories): This is a critical standard for calibration laboratories, indicating
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technical competence and the ability to produce precise and accurate test and calibration
data.[2][4]

e ISO/IEC 17043:2023 (Conformity assessment — General requirements for proficiency

testing): This standard is relevant for organizations that provide proficiency testing schemes,
which are used to assess the performance of laboratories.[2]

The following diagram illustrates the concept of metrological traceability, showing the
hierarchical chain of calibrations from a user's instrument to a primary standard.
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Metrological Traceability Pathway

Comparison of Metrological Traceability Providers

While Isotrak is a prominent provider, other organizations also offer radioactive standards and
calibration services. The key comparison points are the scope of accreditation, the range of
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available radionuclides, and the stated uncertainties of the certified reference materials.
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] confidence specified
confidence)[5][7]

Supply Chain Traceability: Securing the
Pharmaceutical Supply Chain

For drug development professionals, ensuring that the final product reaches the patient safely
and without being compromised is a critical concern. Supply chain traceability, often referred to
as "track and trace," involves monitoring a product's journey from manufacturing to the patient.
[8] This is essential for combating counterfeit drugs, managing recalls, and complying with
regulations such as the U.S. Drug Supply Chain Security Act (DSCSA) and the EU Falsified
Medicines Directive (FMD).[8][9]

Key Technologies and Protocols in Supply Chain
Traceability

The foundation of modern pharmaceutical track and trace systems is serialization, where each
saleable unit of a drug is assigned a unique serial number.[8][10] This enables the tracking of
individual products throughout the supply chain. The general workflow is as follows:
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 Serialization: A unique identifier is applied to each product package, typically in the form of a
2D data matrix code.

o Aggregation: The relationship between serialized packages and their shipping containers
(e.g., cases, pallets) is recorded.

o Data Exchange: As the product moves through the supply chain, the traceability data is
electronically shared between manufacturers, distributors, and dispensers.

 Verification: At various points in the supply chain, the product's unique identifier can be
scanned and verified against the manufacturer's data to ensure authenticity.

The following diagram illustrates a typical pharmaceutical track and trace workflow.
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Pharmaceutical Track and Trace Workflow

Comparison of Leading Track and Trace Solution
Providers

Several companies specialize in providing comprehensive track and trace solutions for the
pharmaceutical industry. The choice of a provider often depends on factors such as the scale of
operations, existing IT infrastructure, and specific regulatory requirements.
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Conclusion

For professionals in pharmaceutical research and development, a comprehensive

understanding of both metrological and supply chain traceability is essential. While Isotrak and

similar products ensure the accuracy and reliability of critical measurements through a robust

framework of calibration and certification, solutions from companies like TraceLink, Antares

Vision, OPTEL Group, and Systech provide the necessary tools to secure the supply chain and

protect patients from counterfeit drugs. The selection of specific solutions will depend on the
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unique needs of the laboratory or organization, but a commitment to internationally recognized
standards is a common thread that ensures quality and integrity across the board.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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